![molecular formula C12H11N3O3 B2896103 Isoxazol-5-yl(3-(pyridin-3-yloxy)azetidin-1-yl)methanone CAS No. 1904172-10-6](/img/structure/B2896103.png)
Isoxazol-5-yl(3-(pyridin-3-yloxy)azetidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of isoxazoles, the class of compounds to which “Isoxazol-5-yl(3-(pyridin-3-yloxy)azetidin-1-yl)methanone” belongs, has been a subject of research for many years . The main methods of isoxazole synthesis include the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents .Scientific Research Applications
Synthesis of Novel Compounds
Researchers have been focused on the synthesis of novel isoxazole and pyrazole derivatives due to their significant pharmacological activities. For instance, the synthesis of 3- and 5-amino-5-(3)-(pyrrol-2-yl)isoxazoles has been achieved by reacting specific precursors with hydroxylamine, yielding compounds with potential pharmacophore properties (Sobenina et al., 2005). Similarly, novel (5-amino-3-substituted-1, 2, 4-triazin-6-yl)(2-(6-halo-substituted benzo[d]isoxazol-3-yl) pyrrolidin-1-yl) methanone derivatives have been synthesized and evaluated for their anticonvulsant activities, demonstrating potent effects in the maximal electroshock (MES) test (Malik & Khan, 2014).
Antimicrobial and Anticancer Activities
Several studies have synthesized and tested isoxazole and pyrazole derivatives for their antimicrobial and anticancer activities. For example, a series of (3-phenyl-5-(1-phenyl-3-aryl-1H-pyrazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)(pyridin-4-yl)methanones exhibited good antimicrobial activity, with compounds containing methoxy groups showing high effectiveness (Kumar et al., 2012). Furthermore, novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives have been identified as potential antimicrobial and anticancer agents, displaying higher anticancer activity than the reference drug doxorubicin in some cases (Hafez, El-Gazzar, & Al-Hussain, 2016).
Pharmacological Characterization
Isoxazolopyridone derivatives have been characterized as allosteric metabotropic glutamate receptor 7 antagonists, providing a novel approach to exploring the roles of mGluR7 in central nervous system functions. These derivatives have demonstrated inhibition of intracellular Ca2+ mobilization and could serve as pharmacological tools for elucidating the physiological and pathological roles of mGluR7 (Suzuki et al., 2007).
Future Directions
The future directions for the study of “Isoxazol-5-yl(3-(pyridin-3-yloxy)azetidin-1-yl)methanone” and related compounds could involve further exploration of their synthesis, properties, and potential biological activities. Given the wide range of activities exhibited by isoxazoles, these compounds may have potential applications in medicinal chemistry .
properties
IUPAC Name |
1,2-oxazol-5-yl-(3-pyridin-3-yloxyazetidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O3/c16-12(11-3-5-14-18-11)15-7-10(8-15)17-9-2-1-4-13-6-9/h1-6,10H,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZDXUAUVEROYOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=NO2)OC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.